Cas no 2006278-28-8 (2-(2,5-Difluorophenyl)-4-pentyn-2-ol)

• Product Name: 2-(2,5-Difluorophenyl)-4-pentyn-2-ol
• CAS No: 2006278-28-8
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• CID: 4634189
• Update Time: 2025-11-06

2-(2,5-Difluorophenyl)-4-pentyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Difluorophenyl)-4-pentyn-2-ol

• Inchi： 1S/C11H10F2O/c1-3-6-11(2,14)9-7-8(12)4-5-10(9)13/h1,4-5,7,14H,6H2,2H3
• InChI Key： IIZKGGDUERZDPZ-UHFFFAOYSA-N
• SMILES： CC(C1=CC(F)=CC=C1F)(O)CC#C

Additional information on 2-(2,5-Difluorophenyl)-4-pentyn-2-ol

Recent Advances in the Study of 2-(2,5-Difluorophenyl)-4-pentyn-2-ol (CAS: 2006278-28-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,5-Difluorophenyl)-4-pentyn-2-ol (CAS: 2006278-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 2-(2,5-Difluorophenyl)-4-pentyn-2-ol as a building block in organic synthesis. Its alkyne functionality and fluorinated aromatic ring make it an attractive candidate for click chemistry applications, enabling the rapid assembly of complex molecular architectures. Researchers have successfully utilized this compound in the synthesis of novel heterocyclic compounds with potential pharmacological activities.

In the realm of medicinal chemistry, preliminary investigations into the biological activity of 2-(2,5-Difluorophenyl)-4-pentyn-2-ol have shown promising results. The compound has demonstrated moderate inhibitory activity against certain kinase enzymes that are implicated in various disease pathways. These findings suggest that structural derivatives of this compound may serve as valuable scaffolds for the development of targeted therapies.

Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and its derivatives. These studies have provided valuable insights into the compound's stability under various conditions and its potential for further chemical modifications. Computational modeling approaches have also been applied to predict the compound's binding affinity with various biological targets.

Recent pharmacological evaluations have explored the compound's pharmacokinetic properties, including its metabolic stability and membrane permeability. While the parent compound shows limited bioavailability, structural modifications have yielded derivatives with improved drug-like properties. These findings are particularly relevant for researchers working on central nervous system (CNS) targeted therapies, where the balance between lipophilicity and molecular weight is crucial.

The safety profile of 2-(2,5-Difluorophenyl)-4-pentyn-2-ol has been assessed through preliminary toxicological studies. Results indicate that the compound exhibits acceptable cytotoxicity profiles in standard cell-based assays, though further in vivo studies are warranted to fully evaluate its therapeutic potential. Researchers are particularly interested in exploring its application in combination therapies, where its unique chemical properties may enhance the efficacy of existing drugs.

Looking forward, the scientific community anticipates that continued research on 2-(2,5-Difluorophenyl)-4-pentyn-2-ol will yield novel insights into structure-activity relationships and potentially uncover new therapeutic applications. The compound's versatility makes it a valuable tool for both academic research and industrial drug discovery efforts. Future studies are expected to focus on optimizing its pharmacological properties and exploring its potential in targeted drug delivery systems.